Cas no 2227869-38-5 ((2R)-4-(4-methylpyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(4-methylpyridin-3-yl)butan-2-amine
• CAS No: 2227869-38-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6585896
• PubChem ID: 165679336
• Update Time: 2025-10-30

(2R)-4-(4-methylpyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-methylpyridin-3-yl)butan-2-amine
• 2227869-38-5
• EN300-1821847

• Inchi： 1S/C10H16N2/c1-8-5-6-12-7-10(8)4-3-9(2)11/h5-7,9H,3-4,11H2,1-2H3/t9-/m1/s1
• InChI Key： CZTWXROQFYZQTO-SECBINFHSA-N
• SMILES： N[C@H](C)CCC1C=NC=CC=1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(4-methylpyridin-3-yl)butan-2-amine

Introduction to (2R)-4-(4-methylpyridin-3-yl)butan-2-amine and Its Significance in Modern Chemical Research

Compound with the CAS number 2227869-38-5 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (2R)-4-(4-methylpyridin-3-yl)butan-2-amine, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound's chemical properties, its potential biological activities, and its relevance in the context of contemporary scientific advancements.

The molecular structure of (2R)-4-(4-methylpyridin-3-yl)butan-2-amine is characterized by a chiral center at the 2-position of the butanamine backbone, which is further substituted with a 4-methylpyridine moiety at the 4-position. This unique arrangement not only contributes to the compound's stereochemical complexity but also opens up a wide array of possible interactions with biological targets. The presence of the pyridine ring enhances the compound's solubility in both polar and non-polar solvents, making it versatile for various biochemical assays.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The 4-methylpyridin-3-yl substituent in (2R)-4-(4-methylpyridin-3-yl)butan-2-amine is particularly noteworthy, as it has been shown to exhibit properties that are conducive to interaction with central nervous system receptors. Preliminary studies have suggested that this moiety may have potential applications in the treatment of conditions such as depression and anxiety, which are often linked to dysregulation of neurotransmitter systems.

The stereochemistry of (2R)-4-(4-methylpyridin-3-yl)butan-2-amine plays a crucial role in determining its biological efficacy. The (R) configuration at the 2-position ensures that the molecule has a specific spatial arrangement that can interact optimally with biological targets. This aspect is particularly important in drug design, where enantiomeric purity can significantly influence pharmacological activity. Recent advances in chiral synthesis have made it possible to produce enantiomerically pure forms of this compound, which is essential for rigorous pharmacological testing.

One of the most exciting aspects of (2R)-4-(4-methylpyridin-3-yl)butan-2-amine is its potential as a scaffold for drug discovery. The combination of the amine and pyridine functionalities provides multiple sites for further chemical modification, allowing researchers to tailor its properties for specific therapeutic needs. For instance, appending additional pharmacophores to the amine group could enhance its binding affinity to target receptors or improve its metabolic stability. Such modifications are crucial for developing drug candidates that can withstand physiological conditions while maintaining their biological activity.

The compound's relevance extends beyond its potential therapeutic applications. It serves as an excellent model system for studying molecular recognition processes in biological systems. By understanding how (2R)-4-(4-methylpyridin-3-yl)butan-2-amine interacts with various targets, researchers can gain insights into broader principles of drug-receptor binding and develop more effective strategies for drug design. This approach is particularly valuable in cases where high-throughput screening data may not provide sufficient information about molecular interactions.

In conclusion, (2R)-4-(4-methylpyridin-3-yl)butan-2-amine represents a fascinating molecule with significant potential in both academic research and pharmaceutical development. Its unique structural features, combined with its stereochemical complexity, make it an ideal candidate for exploring new therapeutic avenues. As research continues to uncover more about its biological activities and potential applications, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.